Cas no 2171610-10-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yl}acetic acid
• CAS No: 2171610-10-7
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6385798
• PubChem ID: 165537190
• Update Time: 2025-08-03

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yl}acetic acid
• EN300-1473428
• 2171610-10-7
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]piperidin-3-yl}acetic acid

• Inchi： 1S/C28H30N2O5/c1-2-3-14-25(27(33)30-15-8-9-19(17-30)16-26(31)32)29-28(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24-25H,8-9,14-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： CLLRIQLSMKGKHK-UHFFFAOYSA-N
• SMILES： O=C(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yl}acetic acid (CAS No. 2171610-10-7)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yl}acetic acid, identified by its CAS number 2171610-10-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, a hexynoic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for further exploration in drug discovery and development.

The fluorenylmethoxycarbonyl group is particularly noteworthy, as it serves as an effective protecting group for amino acids in peptide synthesis. However, in the context of this compound, the Fmoc moiety may have broader applications beyond mere protection, potentially influencing the compound's solubility, stability, and bioavailability. The hexynoic acid component introduces a linear alkyne functionality, which can serve as a versatile handle for further chemical modifications. This includes possibilities for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which could be exploited to attach various pharmacophores or probes.

The piperidine ring is another critical feature of this molecule. Piperidine derivatives are well-documented in medicinal chemistry due to their prevalence in biologically active compounds. They often contribute to the binding affinity and selectivity of drug candidates by forming hydrogen bonds with biological targets such as enzymes and receptors. In this compound, the piperidine ring is strategically positioned to interact with potential binding sites on therapeutic targets, making it a promising scaffold for designing novel pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such complex molecules with biological targets more accurately. The three-dimensional structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yl}acetic acid can be modeled to identify potential binding pockets on proteins or enzymes of interest. This approach has been instrumental in rationalizing drug design strategies and optimizing lead compounds for efficacy and minimal side effects.

The synthesis of this compound represents a significant challenge due to its multi-step nature and the need for precise functionalization at multiple positions. However, modern synthetic methodologies have made considerable progress in streamlining complex organic transformations. Techniques such as transition-metal-catalyzed reactions and automated purification systems have greatly enhanced the efficiency and scalability of producing such intricate molecules. The successful synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yl}acetic acid underscores the growing capabilities in synthetic organic chemistry.

In the realm of medicinal biology, this compound has shown potential in preclinical studies as a modulator of various biological pathways. Its unique structural features may enable it to interact with targets that are difficult to address with simpler molecules. For instance, the combination of the piperidine ring and the alkyne functionality could allow for selective engagement with specific enzymes or receptors involved in disease processes. Additionally, the Fmoc group may be removed under specific conditions to reveal an unprotected amine, which could then be further functionalized for targeted drug delivery systems.

The growing interest in fluorene-based derivatives in pharmaceutical research is driven by their favorable physicochemical properties, including high lipophilicity and excellent photostability. These characteristics make fluorene derivatives attractive candidates for drug development, particularly for applications requiring prolonged circulation or targeted release. The presence of the fluorenylmethoxycarbonyl group in this compound not only underscores its potential but also aligns it with emerging trends in drug design that emphasize structural complexity and multifunctionality.

As research progresses, the application of machine learning and artificial intelligence in drug discovery is expected to accelerate the identification of promising candidates like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylpiperidin-3-yloxy acetic acid (CAS No. 2171610 10 7). These technologies can analyze vast datasets to predict molecular properties and optimize synthetic routes, thereby reducing the time and cost associated with traditional drug development pipelines. The integration of computational methods with experimental validation has already led to breakthroughs in identifying novel therapeutic agents.

The future prospects for this compound are promising, particularly if it demonstrates favorable pharmacokinetic profiles and low toxicity in preclinical studies. Its structural complexity suggests that it may offer advantages over simpler molecules in terms of target specificity and resistance profiles. Furthermore, its amenability to further chemical modifications opens up possibilities for generating libraries of derivatives with tailored properties for specific therapeutic applications.

In conclusion,2-{1 2 ({(9H-fluoren 9 ylmethoxycarbonyl}amino)hex 4 ynyloxy piperidin 3 yloxy acetic acid (CAS No 2171610 10 7) is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more powerful, compounds like this one are poised to play a crucial role in next-generation drug development efforts.